BENGHE Foundational & Exploratory

Check Availability & Pricing

G140: A Technical Guide to its Mechanism as a
cGAS Inhibitor

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: G140

Cat. No.: B10824762

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core mechanism of action of
G140, a potent and selective small-molecule inhibitor of human cyclic GMP-AMP synthase
(cGAS). The cGAS-STING (Stimulator of Interferon Genes) signaling pathway is a critical
component of the innate immune system, responsible for detecting cytosolic double-stranded
DNA (dsDNA), a key indicator of pathogenic invasion and cellular damage. Dysregulation of
this pathway is implicated in a variety of autoimmune and inflammatory diseases, making cGAS
a prime therapeutic target.

Core Mechanism of Action: Competitive Inhibition

G140 functions as a competitive inhibitor of human cGAS.[1][2] Its primary mechanism involves
binding to the catalytic pocket of the cGAS enzyme.[1][2] This catalytic site is where the
substrates, adenosine triphosphate (ATP) and guanosine triphosphate (GTP), would normally
bind to be synthesized into the second messenger 2'3'-cyclic GMP-AMP (cGAMP).[1] By
occupying this active site, G140 physically obstructs the entry of ATP and GTP, thereby
preventing the synthesis of cGAMP and halting the downstream inflammatory signaling
cascade.[1]

Co-crystallization studies of closely related compounds have elucidated that inhibitors of this
chemotype occupy the catalytic pocket.[1][2] Further mechanistic insights have revealed a
mixed mode of inhibition for this class of compounds; they are ATP-uncompetitive and GTP-
competitive.[3] This suggests that these inhibitors bind to the cGAS-ATP complex and compete
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with GTP for binding to the active site, contributing to their potent and specific inhibition of

human cGAS.[3]

Quantitative Data Summary

G140 exhibits high potency against human cGAS (h-cGAS) with notable selectivity over its
murine counterpart (m-cGAS).[1][4] The following table summarizes the key quantitative data

for G140.
Assay Type Target/Cell Line IC50 Value
Biochemical Assay Human cGAS (h-cGAS) 14.0 nM[1][4][5]
Biochemical Assay Mouse cGAS (m-cGAS) 442 nM[1][4][5]

Cellular Assay (IFNB1 mRNA) Human THP-1 Monocytes

1.70 uM[1][4][5]

Cellular Assay (NF-kB

Human THP-1 Monocytes
reporter)

1.36 uM[5][6]

Cellular Assay Human Primary Macrophages

0.86 UM[1][4]

Signaling Pathway and Inhibition

The following diagram illustrates the cGAS-STING signaling pathway and the point of

intervention by G140.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [G140: A Technical Guide to its Mechanism as a cGAS
Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10824762#g140-cgas-inhibitor-mechanism-of-action]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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